2-Iodo-3-(trifluoromethyl)benzoic acid
Overview
Description
2-Iodo-3-(trifluoromethyl)benzoic acid (ITBA) is an organic compound belonging to the class of compounds known as trifluoromethylbenzoic acids. It is a colorless solid with a molecular weight of 221.07 g/mol and is soluble in water and other organic solvents. ITBA is a versatile compound that has a wide range of applications in the fields of organic synthesis and analytical chemistry.
Mechanism of Action
2-Iodo-3-(trifluoromethyl)benzoic acid acts as a catalyst in organic synthesis reactions. It is able to facilitate the formation of new bonds between two molecules, allowing for the synthesis of more complex compounds. Additionally, this compound can act as an oxidizing agent, allowing for the oxidation of organic compounds. This compound can also act as a reducing agent, allowing for the reduction of organic compounds. Finally, this compound can act as a proton donor, allowing for the transfer of protons between molecules.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the growth of bacteria and fungi, as well as inhibit the activity of enzymes involved in the metabolism of drugs. Additionally, this compound has been shown to have anti-inflammatory and anti-cancer properties in animal studies. Finally, this compound has been shown to have antioxidant properties, which may be beneficial for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
The use of 2-Iodo-3-(trifluoromethyl)benzoic acid in laboratory experiments has a number of advantages. It is a relatively inexpensive compound, and it is also easy to synthesize. Additionally, this compound is a versatile compound, as it can be used in a variety of reactions. Finally, this compound is a relatively safe compound, as it is not toxic and does not pose any health risks.
However, there are also some limitations to the use of this compound in laboratory experiments. This compound is not very stable, and it can decompose over time. Additionally, this compound is not very soluble in water, which can make it difficult to use in certain reactions. Finally, this compound is not very soluble in organic solvents, which can also limit its use in certain reactions.
Future Directions
Future research on 2-Iodo-3-(trifluoromethyl)benzoic acid may focus on its use in the synthesis of new compounds, such as pharmaceuticals and polymers. Additionally, future research may focus on its use as a catalyst in organic synthesis reactions, as well as its potential uses in the treatment of various diseases. Finally, future research may focus on its potential uses as an analytical reagent, as well as its potential uses in the synthesis of materials with improved properties.
Scientific Research Applications
2-Iodo-3-(trifluoromethyl)benzoic acid is widely used in scientific research for a variety of purposes. It is used as a reagent in organic synthesis, as a catalyst in the synthesis of organic compounds, and as an analytical reagent. This compound is also used in the synthesis of pharmaceuticals, as it can be used to synthesize a variety of compounds that have therapeutic applications. Additionally, this compound is used in the synthesis of polymers and other materials, as it can be used to create polymers with improved properties.
properties
IUPAC Name |
2-iodo-3-(trifluoromethyl)benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H4F3IO2/c9-8(10,11)5-3-1-2-4(6(5)12)7(13)14/h1-3H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DNGSEJLGVHIEEZ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)C(F)(F)F)I)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H4F3IO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20562170 |
Source
|
| Record name | 2-Iodo-3-(trifluoromethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20562170 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
316.02 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
766473-89-6 |
Source
|
| Record name | 2-Iodo-3-(trifluoromethyl)benzoic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20562170 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
